Cas no 1807203-37-7 (6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine)
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H5BrF3NO/c8-3-4-1-2-5(13)6(12-4)7(9,10)11/h1-2,13H,3H2
- InChI Key: VZJIXEXOOUSAHK-UHFFFAOYSA-N
- SMILES: BrCC1=CC=C(C(C(F)(F)F)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- XLogP3: 2
- Topological Polar Surface Area: 33.1
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011784-250mg |
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine |
1807203-37-7 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029011784-1g |
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine |
1807203-37-7 | 95% | 1g |
$2,952.90 | 2022-03-31 |
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine
Introduction to 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807203-37-7)
6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807203-37-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and incorporates functional groups that enhance its reactivity and utility in synthetic chemistry.
The molecular structure of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine consists of a bromomethyl group at the 6-position, a hydroxyl group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the bromomethyl group allows for further functionalization via cross-coupling reactions, while the hydroxyl and trifluoromethyl groups introduce additional reactivity and steric effects that can influence the biological activity of derived compounds.
In recent years, 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery and development. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making it a preferred moiety in medicinal chemistry. Researchers have leveraged this compound to synthesize novel pyridine-based scaffolds with therapeutic potential.
One of the most notable applications of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into kinase inhibitor designs, scientists have been able to develop more potent and selective inhibitors. For instance, derivatives of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are key targets in oncology research.
Additionally, the hydroxyl group in 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine provides a site for further derivatization, allowing chemists to introduce additional functional groups such as amides, esters, or ethers. These modifications can fine-tune the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic clearance. The ability to modify this compound in multiple ways makes it an invaluable tool for medicinal chemists seeking to optimize lead compounds.
The synthesis of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the bromomethyl, hydroxyl, and trifluoromethyl groups with high efficiency and selectivity. These synthetic strategies highlight the compound's importance as a building block in modern organic synthesis.
Recent advancements in computational chemistry have further enhanced the utility of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine. Molecular modeling studies have been conducted to predict the binding modes of this compound with target proteins, providing insights into its potential as a drug candidate. These studies often involve docking simulations and virtual screening techniques to identify optimal analogs with improved pharmacological profiles.
The pharmaceutical industry has recognized the significance of 6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine as a key intermediate in drug development pipelines. Its structural features make it suitable for generating libraries of compounds for high-throughput screening (HTS). By systematically varying its functional groups or substituents, researchers can explore a wide range of biological activities, from anti-inflammatory to anticancer effects.
In conclusion,6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807203-37-7) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features enable its use as a versatile intermediate in synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound,6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine is poised to remain a cornerstone in drug discovery efforts.
1807203-37-7 (6-Bromomethyl-3-hydroxy-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)